Cas no 2306260-86-4 (tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate
• CAS No: 2306260-86-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5268292
• Update Time: 2026-03-09

tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-amino-5-oxaspiro[3.4]oct-8-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-9-4-5-16-12(9)6-8(13)7-12/h8-9H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： KMNVLCIGYSDIGF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2(CC(N)C2)OCC1

Additional information on tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate

Introduction to Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate (CAS No. 2306260-86-4)

Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2306260-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic derivatives, characterized by its unique structural framework, which consists of an oxaspiro scaffold linked to an amino-substituted carbamate group. The presence of a tert-butyl moiety further enhances its molecular stability and reactivity, making it a promising candidate for various biochemical applications.

The spirocyclic structure of this compound, specifically the 5-oxaspiro[3.4]octan-8-yl moiety, imparts distinct electronic and steric properties that are highly valuable in drug design. Spirocyclic compounds are known for their rigid three-dimensional architecture, which can contribute to improved binding affinity and selectivity in enzyme inhibition or receptor interaction studies. This structural motif has been extensively explored in recent years due to its potential in developing novel therapeutic agents.

In the realm of medicinal chemistry, the amino group at the 2-position of the spirocycle serves as a versatile handle for further functionalization. This allows chemists to modify the compound's pharmacophoric features, enabling the synthesis of analogs with tailored biological activities. The carbamate group, on the other hand, provides a polar interaction surface that can enhance solubility and binding interactions with biological targets. Together, these structural elements make Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate a fascinating molecule for exploring new drug candidates.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of spirocyclic compounds like this one. Molecular modeling studies have demonstrated that the rigid core of the spirocyclic derivative can effectively occupy binding pockets in biological targets, such as enzymes and receptors, with high precision. This has led to several innovative approaches in developing small-molecule inhibitors for therapeutic purposes. For instance, computational screening has identified derivatives of this compound as potential candidates for inhibiting kinases and other enzyme targets associated with various diseases.

Experimental investigations have further highlighted the pharmacological relevance of this compound. In vitro studies have shown that derivatives bearing a similar spirocyclic motif exhibit promising activity against certain cancer cell lines. The tert-butyl group, in particular, has been found to enhance metabolic stability while maintaining strong binding interactions with target proteins. These findings align with broader trends in drug discovery, where structural rigidity and functional diversity are key factors in designing effective therapeutics.

The synthesis of Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include spirocyclization reactions to form the oxaspiro core, followed by selective functionalization at the amino and carbamate positions. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, reducing both cost and environmental impact.

One particularly noteworthy aspect of this compound is its potential application in peptidomimetics—a rapidly evolving field where small molecules mimic peptide sequences to modulate biological processes. The spirocyclic scaffold provides a stable backbone that can mimic peptide bonds while incorporating additional functional groups for enhanced specificity. Such peptidomimetic strategies have shown great promise in treating neurological disorders, inflammation, and infectious diseases.

The role of Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate extends beyond academic research; it also holds industrial significance. Pharmaceutical companies are increasingly investing in spirocyclic compounds due to their unique properties and potential therapeutic benefits. Collaborative efforts between academia and industry are driving innovation in synthesizing novel derivatives with improved pharmacokinetic profiles and reduced side effects.

Future directions in research may focus on exploring the compound's interactions with complex biological systems using cutting-edge techniques such as cryo-electron microscopy (cryo-EM). Cryo-EM allows researchers to visualize protein-ligand complexes at near atomic resolution, providing invaluable insights into molecular recognition processes. Such structural information can guide the development of next-generation drugs with enhanced efficacy and selectivity.

The integration of artificial intelligence (AI) into drug discovery has also accelerated progress in studying compounds like this one. AI-driven platforms can predict biological activities based on structural features, enabling high-throughput screening of virtual libraries derived from Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yl)carbamate or its analogs. This approach has already led to several breakthroughs in identifying lead compounds for preclinical development.

In conclusion,Tert-butyl N-(2-amino-5-oxaspiro[3.4]octan-8-yldicarboxylic acid) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its spirocyclic core, combined with functional groups like the amino and carbamate moieties, offers a rich platform for developing innovative therapeutics across multiple disease areas, including oncology, neurology, and inflammatory disorders, among others, underscoring its importance as both a research tool and a potential drug candidate.